Cas no 2229530-57-6 (2,2-difluoro-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine)

• Product Name: 2,2-difluoro-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine
• CAS No: 2229530-57-6
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 6280832
• PubChem ID: 165856186
• Update Time: 2025-10-31

2,2-difluoro-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine
• 2,2-difluoro-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine
• EN300-1942937
• 2229530-57-6

• Inchi： 1S/C9H9F5N2/c10-8(11,5-15)4-7-6(9(12,13)14)2-1-3-16-7/h1-3H,4-5,15H2
• InChI Key： DXXMYECTFCUPQO-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C(C(F)(F)F)=CC=CN=1)F

Computed Properties

• Exact Mass: 240.06858911g/mol
• Monoisotopic Mass: 240.06858911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-amine

Comprehensive Overview of 2,2-Difluoro-3-[3-(Trifluoromethyl)pyridin-2-yl]propan-1-amine (CAS No. 2229530-57-6)

The compound 2,2-difluoro-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine (CAS No. 2229530-57-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring both difluoro and trifluoromethyl groups, enhances its bioactivity and metabolic stability, making it a subject of growing interest in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and crop protection.

In recent years, the demand for fluorinated compounds has surged due to their ability to improve drug efficacy and environmental persistence. The 2,2-difluoro-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine exemplifies this trend, as its fluorine atoms contribute to enhanced lipophilicity and binding affinity. This aligns with current industry priorities, such as green chemistry and sustainable synthesis, where minimizing waste and optimizing reaction pathways are critical. Users searching for "fluorinated pyridine applications" or "CAS 2229530-57-6 uses" will find this compound relevant to their queries.

The synthesis of 2,2-difluoro-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Its pyridine core serves as a versatile scaffold for further functionalization, enabling the development of novel analogs. This adaptability has sparked discussions in forums and publications, with frequent searches for "pyridine derivatives in drug design" and "trifluoromethyl group effects." Such keywords reflect the compound's intersection with cutting-edge research.

From a commercial perspective, CAS 2229530-57-6 is gaining traction in specialty chemical markets. Suppliers highlight its purity (>98%) and compatibility with high-throughput screening platforms, addressing the needs of pharmaceutical R&D teams. Additionally, its potential as an intermediate in crop protection agents aligns with global trends toward precision agriculture, a topic frequently searched alongside terms like "fluorinated agrochemicals."

Safety and handling of 2,2-difluoro-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine adhere to standard laboratory protocols. While not classified as hazardous under current regulations, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain stability. This aspect resonates with queries such as "stable fluorinated amine storage" and "handling fluoropyridines safely," underscoring the compound's practical considerations.

In summary, 2,2-difluoro-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-amine represents a compelling case study in modern fluorine chemistry. Its dual utility in life sciences and material innovation positions it as a valuable asset for researchers and industries alike. As interest in tailored fluorination grows, this compound is poised to remain a focal point in scientific literature and patent filings, answering search trends like "emerging fluorinated building blocks" and "CAS 2229530-57-6 suppliers."